GNE-8324

NMDA receptor GluN2A PAM inhibitory neuron
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H18FN3OS
Molecular Weight 343.4 g/mol
Cat. No. B15618506
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameGNE-8324
Molecular FormulaC18H18FN3OS
Molecular Weight343.4 g/mol
Structural Identifiers
InChIInChI=1S/C18H18FN3OS/c1-2-21(14-8-6-12(19)7-9-14)11-13-10-17(23)22-15-4-3-5-16(15)24-18(22)20-13/h6-10H,2-5,11H2,1H3
InChIKeyMKBFOAQLSFHEGN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





GNE-8324: GluN2A-Selective NMDAR PAM


GNE-8324 (CAS 1698901-76-6) is a small-molecule positive allosteric modulator (PAM) that selectively targets GluN2A subunit-containing N-methyl-D-aspartate receptors (NMDARs) . Discovered through high-throughput screening at Genentech, GNE-8324 belongs to a structurally distinct series of GluN2A-selective PAMs that bind at the GluN1/GluN2A ligand-binding domain (LBD) dimer interface . Its hallmark differentiation lies in selective enhancement of NMDAR-mediated synaptic responses in inhibitory neurons while sparing excitatory neurons—a property not observed with closely related GluN2A PAMs such as GNE-6901 . This cell-type-selective potentiation is governed by a reciprocal allosteric interaction between the GNE-8324 and glutamate binding sites, making GNE-8324 potentiation highly dependent on ambient synaptic glutamate levels .

Target Selective GluN2A NMDAR positive allosteric modulator
Cell-type profile Inhibitory neuron-specific potentiation; excitatory neuron sparing
Mechanism context Glutamate-dependent allosteric control via reciprocal cooperativity

GNE-8324 Substitution: Reproducibility Risks


GNE-8324 cannot be interchanged with other GluN2A-selective PAMs—including its closest structural analog GNE-6901—because the two compounds produce opposing effects on synaptic plasticity and NMDAR response magnitude in native tissue . Under intact inhibitory circuit conditions in hippocampal slices, GNE-6901 enhances NMDAR responses while GNE-8324 reduces them; only when inhibition is pharmacologically blocked does GNE-8324 show a small, non-significant enhancement . This divergence arises from GNE-8324's unique reciprocal allosteric coupling with glutamate binding sites and its markedly greater dependence on glutamate concentration, which translates into cell-type-selective potentiation limited to inhibitory neurons . Broader-spectrum GluN2A PAMs such as GNE-9278 (which potentiates GluN2A/B/C/D) and brain-penetrant analogs such as GNE-0723 lack this inhibitory-neuron-restricted pharmacology entirely, making direct substitution scientifically invalid .

GNE-6901 (close structural analog)
Lacks inhibitory-neuron selectivity and produces opposing synaptic plasticity effects; direct substitution may not reproduce cell-type-specific potentiation.
Pan-GluN2A PAMs (e.g., GNE-9278)
Broader subunit activity (GluN2A/B/C/D) may confound GluN2A-specific interpretation and circuit analysis.
Brain-penetrant analogs (e.g., GNE-0723)
Different pharmacology profile and absence of inhibitory-neuron-restricted activity may shift circuit-level response.

GNE-8324 Differentiation Evidence


Cell-Type-Selective NMDAR Potentiation

GNE-8324 selectively potentiates NMDAR-mediated excitatory postsynaptic currents (EPSCs) in inhibitory interneurons while producing no significant potentiation in excitatory pyramidal neurons—a property not shared by the related GluN2A PAM GNE-6901, which potentiates NMDAR responses in both cell types . At 30 µM bath application in prefrontal cortical slices from GAD67-GFP mice, GNE-8324 increased NMDAR EPSC peak amplitude to 145.0 ± 12.61% of baseline in inhibitory neurons (N=12) versus only 91.83 ± 3.27% in excitatory neurons (N=7), representing a net differential of approximately 53 percentage points . Potentiation was also confirmed at physiological temperature (35°C: 150.1 ± 13.80% peak, 155.8 ± 15.16% area, P<0.05 vs. baseline, N=5) .

Cell-Type Selectivity
Head-to-head
~145% (inhib.) vs 92% (excit.) EPSC peak at 30 µM
Supports inhibitory-neuron-specific NMDAR study
Prefrontal cortex slice, GAD67-GFP mice
NMDA receptor GluN2A PAM inhibitory neuron cell-type selectivity electrophysiology

Glutamate Potency Shift

GNE-8324 markedly increases the potency of glutamate at recombinant GluN1/GluN2A NMDARs by approximately 10-fold, whereas the closely related analog GNE-6901 produces a much smaller effect on glutamate potency . This quantitative difference was demonstrated in side-by-side electrophysiological recordings of diheteromeric GluN1/GluN2A receptors expressed in heterologous systems . Neither compound significantly affects glycine potency, confirming that the differential effect is specific to the glutamate binding site interaction .

Glutamate Potency Shift
Head-to-head
~10-fold increase in Glu potency (GNE-8324)
Mechanism basis for glutamate dependence
Recombinant GluN1/GluN2A receptors
NMDA receptor glutamate potency allosteric modulation GluN2A selectivity pharmacology

Deactivation Kinetics

Following termination of glutamate application, GNE-8324 causes significantly slower NMDAR current deactivation compared to GNE-6901 . Both compounds slow channel deactivation kinetics relative to control, but the deactivation in the presence of GNE-8324 is markedly more prolonged . Critically, this slower deactivation with GNE-8324—but not GNE-6901—is highly dependent on ambient glycine concentration: when glycine is removed following rapid glutamate/glycine co-application, NMDAR currents deactivate rapidly even in the presence of GNE-8324, confirming that the differential deactivation kinetics are context-dependent .

Deactivation Kinetics
Head-to-head
Slower deactivation vs GNE-6901; glycine-dependent
Impacts synaptic temporal integration
Rapid glutamate/glycine application protocol
NMDA receptor channel kinetics deactivation allosteric modulation electrophysiology

GluN2A Potency

In recombinant GluN1/GluN2A NMDARs, GNE-8324 exhibits an EC₅₀ of 2.43 µM (determined by Ca²⁺ influx assay in HEK cells), compared to an EC₅₀ of 8.5 µM for GNE-6901 (determined by two-electrode voltage clamp in Xenopus oocytes), representing an approximately 3.5-fold higher potency for GNE-8324 at the GluN2A subtype . Neither compound shows detectable activity at GluN2B, GluN2C, or GluN2D-containing NMDARs, confirming comparable GluN2A selectivity . For broader context, GNE-9278 exhibits EC₅₀ values of 3.2 µM (GluN2A), 15.7 µM (GluN2B), 6.6 µM (GluN2C), and 6.7 µM (GluN2D), lacking the subunit selectivity of GNE-8324 .

GluN2A Potency (EC₅₀)
Cross-study comparable
GNE-8324: 2.43 µM (Ca²⁺ influx) vs GNE-6901: 8.5 µM (TEVC)
Higher potency at GluN2A; assay-dependent comparison
Different assay formats may limit direct comparison
NMDA receptor EC50 GluN2A potency positive allosteric modulator

Synaptic Plasticity Impact

At the Schaffer collateral-CA1 synapse in hippocampal slices, GNE-8324 and GNE-6901 produce opposing effects on NMDAR-dependent synaptic plasticity . GNE-6901 potentiates both short-term potentiation (STP) and long-term potentiation (LTP), whereas GNE-8324 impairs both forms of plasticity when GABAergic inhibition is intact . When GABAA receptor-mediated inhibition is blocked, GNE-6901 continues to enhance LTP and STP, but GNE-8324 loses its ability to reduce synaptic plasticity, revealing that GNE-8324's plasticity-suppressing effect is circuit-dependent and mediated through enhanced inhibitory neuron drive . Consistent with this, GNE-8324—but not GNE-6901—reduces burst-evoked NMDAR responses under intact inhibitory conditions, while GNE-6901 enhances them .

Synaptic Plasticity Impact
Head-to-head
GNE-8324 impairs LTP/STP under intact inhibition; GNE-6901 enhances
Opposing circuit-level effects on plasticity
Hippocampal SC-CA1 synapse, with/without GABA block
synaptic plasticity LTP STP hippocampus NMDA receptor long-term potentiation

Reciprocal Allosteric Interaction

GNE-8324 exhibits a reciprocal allosteric interaction with the glutamate binding site at GluN2A-containing NMDARs: binding of glutamate enhances GNE-8324 binding, and conversely, binding of GNE-8324 enhances glutamate binding . This positive cooperativity between the PAM and orthosteric agonist sites creates a mechanism whereby GNE-8324 potentiation is highly dependent on glutamate site occupancy, with enhanced GNE-8324 binding to glutamate-bound NMDARs compared to glutamate-free NMDARs . This reciprocal interaction mechanistically distinguishes GNE-8324 from other GluN2A PAMs and directly accounts for its cell-type-selective pharmacology, as inhibitory neuron synapses maintain higher ambient glutamate levels that facilitate GNE-8324 binding .

Allosteric Cooperativity
Class-level inference
Reciprocal positive cooperativity with glutamate binding
Molecular basis for glutamate-dependent selectivity
Recombinant binding and functional assays
allosteric modulation glutamate binding NMDA receptor GluN2A cooperativity

GNE-8324 Research Applications


Inhibitory Neuron Circuit Dissection

GNE-8324 is the only available GluN2A PAM that selectively potentiates NMDAR responses in inhibitory neurons while leaving excitatory neuron NMDAR responses unaffected (145.0 ± 12.61% peak potentiation in inhibitory neurons vs. 91.83 ± 3.27% in excitatory neurons at 30 µM) . This property enables unambiguous attribution of NMDAR-dependent circuit effects to inhibitory neuron populations, which is impossible with pan-cellular GluN2A PAMs such as GNE-6901 or GNE-9278. Validated in prefrontal cortex layer 2/3 at both room temperature and 35°C, making it suitable for slice electrophysiology studies of E/I balance, gamma oscillation generation, and inhibitory neuron dysfunction models .

Activity-Dependent NMDAR Modulation in Disease

The reciprocal allosteric interaction between GNE-8324 and glutamate binding sites means that GNE-8324 preferentially potentiates NMDARs at synapses with higher ambient glutamate concentrations . This mechanism has been experimentally validated: reducing ambient glutamate with the cysteine-glutamate exchanger inhibitor CPG (50 µM) eliminates GNE-8324 potentiation in inhibitory neurons (potentiation drops from 147.4 ± 23.94% to 79.59 ± 8.23% peak), and increasing GLT-1 glutamate transporter expression abolishes potentiation while decreasing GLT-1 activity confers potentiation to excitatory neurons . This makes GNE-8324 a uniquely suited probe for studying how glutamate transporter dysfunction and ambient glutamate dysregulation contribute to disorders such as schizophrenia, where NMDAR hypofunction in inhibitory neurons is implicated .

Inhibitory Neuron-Driven Plasticity Suppression

GNE-8324 impairs both STP and LTP at the SC-CA1 synapse under intact inhibition, an effect opposite to that of GNE-6901 (which enhances plasticity) and mechanistically linked to GNE-8324's selective potentiation of inhibitory neuron NMDARs . This property disappears when GABAergic inhibition is blocked, confirming circuit-level specificity . Researchers studying plasticity suppression through enhanced inhibitory drive, or validating the role of inhibitory neuron NMDARs in metaplasticity and learning, should select GNE-8324 over GNE-6901, which would produce the opposite (enhancing) effect on plasticity endpoints.

In Vivo Inhibitory Neuron Activity

GNE-8324 and its close analog M-8324 have been shown to selectively increase NMDAR activity on inhibitory neurons and elevate their activity both in vitro and in vivo . Long-term administration of M-8324 preferentially modulates potassium channels and cell adhesion molecules in parvalbumin-containing inhibitory neurons across multiple brain regions (primary auditory cortex and prelimbic prefrontal cortex), with minimal impact on cell cycle and apoptosis, suggesting a favorable safety profile for chronic dosing studies . GNE-8324 serves as the in vitro reference compound for these in vivo studies, and its well-characterized cell-type-selective mechanism provides a validated pharmacological strategy for enhancing inhibitory neuron function in preclinical models of schizophrenia, autism, and Alzheimer's disease .

Application
Selection Property
Validation Focus
Inhibitory neuron circuit studies
Inhibitory-neuron-selective NMDAR potentiation
E/I balance and gamma oscillation endpoints
Activity-dependent NMDAR modulation studies
Glutamate-dependent allosteric potentiation mechanism
Ambient glutamate and transporter models
Inhibitory neuron-driven plasticity research
Circuit-dependent plasticity suppression
LTP/STP under intact vs disinhibited conditions
In vivo inhibitory neuron function studies
Preferential modulation of inhibitory neuron activity
Chronic dosing research models and regional protein expression

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
Explore Hub


Quote Request

Request a Quote for GNE-8324

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.